C18H15N5O6S2

• IUPAC Name: N-[4-[(3-methoxypyrazin-2-yl)sulfamoyl]phenyl]-3-(5-nitrothiophen-2-yl)prop-2-enamide
• InChI: InChI=1S/C18H15N5O6S2/c1-29-18-17(19-10-11-20-18)22-31(27,28)14-6-2-12(3-7-14)21-15(24)8-4-13-5-9-16(30-13)23(25)26/h2-11H,1H3,(H,19,22)(H,21,24)
• InChI Key: FNPPHVLYVGMZMZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=NC=CN=C1NS(=O)(=O)C2=CC=C(C=C2)NC(=O)C=CC3=CC=C(S3)[N+](=O)[O-]
• Molecular Formula: C18H15N5O6S2
• Molecular Weight: 461.5 g/mol

Description

C18H15N5O6S2 is a useful research compound. Its molecular formula is this compound and its molecular weight is 461.5 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

• Discovery and Structural Analysis : The recent synthesis and structural analysis of Cyclo[18]carbon (C18), a new carbon allotrope, marks a significant advancement in carbon chemistry. This discovery opens up possibilities for novel applications in material science and chemistry (Rahman & Edvinsson, 2020).

• Catalytic Applications : Sodium 2-arylimino-8-quinolates, a series of compounds with C18H15N5O6S2-like structures, have shown potential in catalyzing the ring-opening polymerization of rac-lactide. This suggests their utility in polymer production (Zhang et al., 2016).

• C1 Catalysis : The field of C1 catalysis, involving the transformation of simple carbon-containing compounds, has seen significant progress. This research area, including the use of this compound-like compounds, is vital for sustainable energy and chemical production (Bao et al., 2019).

• Zeolites in C1 Chemistry : The integration of zeolites with this compound-like compounds enhances the catalytic production of hydrocarbons and oxygenates from C1 molecules, demonstrating their potential in energy and environmental applications (Zhang, Yu, & Corma, 2020).

• MOF-based Catalysts : Metal-organic frameworks (MOFs) based on structures similar to this compound have shown promise as heterogeneous catalysts for converting C1 molecules like CO, CO2, and CH4 into valuable chemicals, highlighting their significance in clean fuel production (Cui, Zhang, Hu, & Bu, 2019).

• Electron Transport Properties : The electron transport properties of C18-ring compounds have been investigated for potential applications in molecular devices. This research indicates diverse transport behaviors, suggesting their use in next-generation molecular electronics (Zhang, Li, Feng, & Shen, 2020).

• Synthesis of Cyclic Carbonates : The synthesis of cyclic carbonates from epoxides and CO2, using this compound-like catalysts, has been explored for its potential in various chemical applications, including the production of environmentally friendly plastics and solvents (Büttner, Longwitz, Steinbauer, Wulf, & Werner, 2017).

• Lithium Ion Battery Applications : Research on Hex-C18, a metallic carbon allotrope, shows its potential as a high-performance anode material for lithium-ion batteries, offering advantages like lower Li diffusion energy barriers and higher Li capacity (Liu, Zhao, Zhang, & Wang, 2017).